Cas no 2680849-46-9 (3-(3-Acetamidophenyl)-2-fluoropropanoic acid)
3-(3-Acetamidophenyl)-2-fluoropropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-acetamidophenyl)-2-fluoropropanoic acid
- 2680849-46-9
- EN300-28274489
- 3-(3-Acetamidophenyl)-2-fluoropropanoic acid
-
- Inchi: 1S/C11H12FNO3/c1-7(14)13-9-4-2-3-8(5-9)6-10(12)11(15)16/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)
- InChI Key: OVIFHLPHDZIIMM-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)CC1C=CC=C(C=1)NC(C)=O
Computed Properties
- Exact Mass: 225.08012141g/mol
- Monoisotopic Mass: 225.08012141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 66.4Ų
3-(3-Acetamidophenyl)-2-fluoropropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28274489-1g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 1g |
$842.0 | 2023-09-09 | ||
| Enamine | EN300-28274489-5g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 5g |
$2443.0 | 2023-09-09 | ||
| Enamine | EN300-28274489-10g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 10g |
$3622.0 | 2023-09-09 | ||
| Enamine | EN300-28274489-0.05g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 0.05g |
$707.0 | 2025-03-19 | |
| Enamine | EN300-28274489-0.1g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 0.1g |
$741.0 | 2025-03-19 | |
| Enamine | EN300-28274489-0.25g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 0.25g |
$774.0 | 2025-03-19 | |
| Enamine | EN300-28274489-0.5g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 0.5g |
$809.0 | 2025-03-19 | |
| Enamine | EN300-28274489-1.0g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 1.0g |
$842.0 | 2025-03-19 | |
| Enamine | EN300-28274489-2.5g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 2.5g |
$1650.0 | 2025-03-19 | |
| Enamine | EN300-28274489-5.0g |
3-(3-acetamidophenyl)-2-fluoropropanoic acid |
2680849-46-9 | 95.0% | 5.0g |
$2443.0 | 2025-03-19 |
3-(3-Acetamidophenyl)-2-fluoropropanoic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 3-(3-Acetamidophenyl)-2-fluoropropanoic acid
Introduction to 3-(3-Acetamidophenyl)-2-fluoropropanoic acid (CAS No. 2680849-46-9)
3-(3-Acetamidophenyl)-2-fluoropropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680849-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif comprising an acetamido group attached to a phenyl ring and a fluorinated propanoic acid moiety, presents intriguing possibilities for further chemical manipulation and biological evaluation. The presence of the fluorine atom at the α-position relative to the carboxylic acid functionality introduces a level of electronic and steric modulation that is highly valued in drug design, particularly in enhancing metabolic stability and binding affinity.
The acetamidophenyl component of this molecule provides a versatile handle for further derivatization, enabling the exploration of diverse pharmacophoric spaces. This structural feature is reminiscent of many biologically active molecules, where the phenyl ring serves as a core scaffold for interaction with biological targets. The combination of these elements makes 3-(3-Acetamidophenyl)-2-fluoropropanoic acid a promising candidate for further investigation in the development of novel therapeutic agents.
In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties such as solubility, lipophilicity, and metabolic stability. The incorporation of fluorine into pharmaceutical molecules often leads to improved pharmacological profiles, including enhanced binding affinity and reduced susceptibility to enzymatic degradation. The fluoroalkyl group in 3-(3-Acetamidophenyl)-2-fluoropropanoic acid is positioned such that it can influence both local electronic effects and steric interactions within potential binding pockets of biological targets.
Moreover, the acetamido group can serve as a site for further functionalization, allowing chemists to introduce additional substituents that may enhance or modify biological activity. This flexibility makes 3-(3-Acetamidophenyl)-2-fluoropropanoic acid a valuable intermediate in synthetic chemistry, particularly for the preparation of more complex molecules designed for specific therapeutic applications.
One of the most compelling aspects of this compound is its potential as a building block for the synthesis of novel bioactive entities. The structural motif is amenable to modifications that could yield compounds with improved efficacy, selectivity, or reduced side effects. For instance, replacing the carboxylic acid group with other functional groups such as esters or amides could alter the compound's solubility and bioavailability while retaining its core pharmacophoric features.
Recent advances in computational chemistry have also made it possible to predict the biological activity of molecules like 3-(3-Acetamidophenyl)-2-fluoropropanoic acid with greater accuracy before experimental synthesis and testing. By leveraging machine learning models trained on large datasets of known bioactive compounds, researchers can identify potential binding interactions and optimize molecular structures for enhanced potency. This approach has accelerated the drug discovery process significantly, allowing for more targeted and efficient development programs.
The synthesis of 3-(3-Acetamidophenyl)-2-fluoropropanoic acid presents its own set of challenges but also opportunities for innovation. Traditional synthetic routes may involve multi-step processes that require careful optimization to ensure high yields and purity. However, modern methodologies such as transition metal-catalyzed reactions and flow chemistry have made it possible to streamline synthetic pathways, reducing reaction times and improving scalability.
In addition to its pharmaceutical applications, 3-(3-Acetamidophenyl)-2-fluoropropanoic acid may find utility in other areas such as agrochemicals or material science. The unique combination of functional groups makes it a versatile precursor for synthesizing derivatives with tailored properties. For example, modifications at the phenyl ring could lead to compounds with enhanced UV absorption or electronic characteristics useful in organic electronics.
The biological evaluation of 3-(3-Acetamidophenyl)-2-fluoropropanoic acid is still in its early stages, but preliminary studies suggest that it may exhibit interesting biological activities. The presence of both an acetamido group and a fluorinated propanoic acid moiety suggests potential interactions with enzymes or receptors involved in various physiological pathways. Further research is needed to fully elucidate its biological profile and explore its therapeutic potential.
In conclusion,3-(3-Acetamidophenyl)-2-fluoropropanoic acid (CAS No. 2680849-46-9) represents a fascinating compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features, including the acetamidophenyl core and the strategically placed fluoroalkyl group, make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds,3-(3-Acetamidophenyl)-2-fluoropropanoic acid is poised to play an important role in the development of next-generation therapeutics.
2680849-46-9 (3-(3-Acetamidophenyl)-2-fluoropropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)